Cas no 97479-79-3 (Methyl 2-(benzo[d]oxazol-5-yl)acetate)

• Product Name: Methyl 2-(benzo[d]oxazol-5-yl)acetate
• CAS No: 97479-79-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD07021359
• CID: 1027449
• PubChem ID: 16413026
• Update Time: 2025-04-20

Methyl 2-(benzo[d]oxazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(benzo[d]oxazol-5-yl)acetate
• METHYL (1,3-BENZOXAZOL-5-YL)ACETATE
• Methyl 2-(1,3-benzoxazol-5-yl)acetate
• methyl 2-benzoxazol-5-ylacetate
• FWUQPSOUPSUZAF-UHFFFAOYSA-N
• SBB091276
• FCH921220
• 6821AC
• OR15291
• methyl-2-(benzo[d]oxazol-5-yl)acetate
• AX8199841
• MFCD07021359
• XDA47979
• DTXSID10585919
• A923313
• AKOS005070123
• 5-Benzoxazoleacetic acid, methyl ester
• CS-0150705
• J-521860
• Methyl2-(benzo[d]oxazol-5-yl)acetate
• 2Y-0819
• C77345
• SCHEMBL287428
• 97479-79-3
• DB-088906

• MDL： MFCD07021359
• Inchi： 1S/C10H9NO3/c1-13-10(12)5-7-2-3-9-8(4-7)11-6-14-9/h2-4,6H,5H2,1H3
• InChI Key： FWUQPSOUPSUZAF-UHFFFAOYSA-N
• SMILES： O1C=NC2=C1C=CC(=C2)CC(=O)OC

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.6

Methyl 2-(benzo[d]oxazol-5-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature